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Compound of Interest

Compound Name: 2-(3-(Benzyloxy)phenyl)ethanol

Cat. No.: B1342356 Get Quote

The proper disposal of 2-(3-(Benzyloxy)phenyl)ethanol is critical for ensuring laboratory

safety and environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

compound responsibly. Adherence to these protocols is essential to mitigate risks and comply

with regulatory standards.

Immediate Safety and Handling Precautions
Before handling 2-(3-(Benzyloxy)phenyl)ethanol, it is imperative to be familiar with its

potential hazards and the necessary safety measures. This compound is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is needed. If dust formation is likely, a particle filter is recommended.[3]
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] If eye irritation persists, seek medical advice.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical attention.[2][3]

Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[3]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Call a poison

center or doctor if you feel unwell.[3]

Chemical and Physical Properties
Understanding the properties of 2-(3-(Benzyloxy)phenyl)ethanol is fundamental to its safe

handling and disposal.

Property Value

Physical State Solid

Appearance White

Molecular Formula C15 H16 O2

Molecular Weight 228.29 g/mol

Melting Point 85 - 87 °C / 185 - 188.6 °F

Solubility No information available

Incompatible Materials Strong oxidizing agents

Source: Fisher Scientific Safety Data Sheet[3]

Step-by-Step Disposal Protocol
Disposal of 2-(3-(Benzyloxy)phenyl)ethanol must be conducted as hazardous waste. Do not

dispose of this chemical down the drain or in regular trash.[4]
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1. Waste Identification and Segregation:

Classify all unused 2-(3-(Benzyloxy)phenyl)ethanol and any material contaminated with it

(e.g., absorbent pads, gloves, weighing paper) as hazardous chemical waste.

This compound is a non-halogenated organic solid.[5] It should be segregated from

incompatible waste streams, such as strong oxidizing agents, to prevent hazardous

reactions.[3][4]

2. Containerization and Labeling:

Collect waste in a designated, compatible, and leak-proof container.[4][6] The container must

have a tightly fitting cap and be kept closed except when adding waste.[4][7]

Label the waste container clearly with a hazardous waste tag. The label must include:

The full chemical name: "Waste 2-(3-(Benzyloxy)phenyl)ethanol"

An accurate list of contents and their percentages.[4]

The date the container was filled.[4]

Appropriate hazard pictograms (e.g., exclamation mark for irritant).

3. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool, dry

area.[3]

Utilize secondary containment for all liquid waste containers to prevent spills.[4]

Store away from incompatible materials, particularly strong oxidizing agents.[3]

4. Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2]
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Follow all institutional and local regulations for waste pickup scheduling and procedures.

5. Decontamination of Empty Containers:

Empty containers that held 2-(3-(Benzyloxy)phenyl)ethanol must be decontaminated

before disposal.

Thoroughly empty all contents. If any solid residue remains, the container must be disposed

of as hazardous waste.[4]

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.[7]

The first rinseate must be collected and disposed of as hazardous waste.[4] Subsequent

rinsates may also need to be collected depending on local regulations.

After triple rinsing and air-drying, the container can typically be disposed of in the regular

waste or recycled, based on institutional policies.[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
(Benzyloxy)phenyl)ethanol.
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Caption: Disposal workflow for 2-(3-(Benzyloxy)phenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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